Cas no 401567-94-0 (Isoquinoline,4-chloro-1-(1-piperazinyl)-)

• Product Name: Isoquinoline,4-chloro-1-(1-piperazinyl)-
• CAS No: 401567-94-0
• MF: C₁₃H₁₄ClN₃
• MW: 247.723361492157
• CID: 325795
• PubChem ID: 17750628
• Update Time: 2025-04-19

Isoquinoline,4-chloro-1-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,4-chloro-1-(1-piperazinyl)-
• 4-CHLORO-1-(PIPERAZIN-1-YL)ISOQUINOLINE
• 4-chloro-1-piperazin-1-ylisoquinoline
• 4-chloranyl-1-piperazin-1-yl-isoquinoline
• A824940
• SCHEMBL2708438
• FT-0644585
• 401567-94-0
• DTXSID20590610

• Inchi： 1S/C13H14ClN3/c14-12-9-16-13(17-7-5-15-6-8-17)11-4-2-1-3-10(11)12/h1-4,9,15H,5-8H2
• InChI Key： DYOKLVQRBCYPRI-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C2C=CC=CC=21)N1CCNCC1

Computed Properties

• Exact Mass: 247.08800
• Monoisotopic Mass: 247.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 28.16000
• LogP: 2.69160